Cas no 933738-41-1 (6-Chloro-2-piperidin-3-yl-1H-benzimidazole)

• Product Name: 6-Chloro-2-piperidin-3-yl-1H-benzimidazole
• CAS No: 933738-41-1
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• MDL: MFCD10691650
• CID: 2130886
• Update Time: 2025-06-14

6-Chloro-2-piperidin-3-yl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-piperidin-3-yl-1H-benzimidazole
• 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole
• BB 0257471

• MDL： MFCD10691650
• Inchi： 1S/C12H14ClN3/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2,(H,15,16)
• InChI Key： WPOKRRBNLJALRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1CNCCC1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 40.7

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

6-Chloro-2-piperidin-3-yl-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Chloro-2-piperidin-3-yl-1H-benzimidazole

Comprehensive Analysis of 6-Chloro-2-piperidin-3-yl-1H-benzimidazole (CAS No. 933738-41-1)

6-Chloro-2-piperidin-3-yl-1H-benzimidazole (CAS 933738-41-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a benzimidazole core substituted with a chloro group at the 6-position and a piperidin-3-yl moiety at the 2-position. This combination of functional groups makes it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing interest in benzimidazole derivatives for their potential therapeutic applications. Researchers are actively exploring 6-Chloro-2-piperidin-3-yl-1H-benzimidazole as a scaffold for designing novel drugs targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders. Its ability to modulate enzyme activity and interact with biological receptors has positioned it as a promising candidate for drug discovery pipelines. Notably, the compound's piperidine ring enhances its bioavailability, a critical factor in modern medicinal chemistry.

From a synthetic perspective, CAS 933738-41-1 is often synthesized via cyclocondensation reactions involving o-phenylenediamine derivatives and appropriately substituted carboxylic acids or aldehydes. The chloro substituent introduces electron-withdrawing effects, which can be leveraged for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig protocols. These transformations are pivotal for creating diverse small-molecule libraries in high-throughput screening campaigns.

The compound's physicochemical properties, including its logP (partition coefficient) and pKa, have been computationally modeled to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile. Such data are invaluable for optimizing lead compounds in preclinical development. Additionally, 6-Chloro-2-piperidin-3-yl-1H-benzimidazole exhibits moderate solubility in polar organic solvents, facilitating its use in formulation studies.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for this compound to minimize hazardous byproducts. Techniques like microwave-assisted synthesis and catalytic hydrogenation are being explored to improve yield and reduce environmental impact—a topic increasingly relevant to sustainable pharmaceutical manufacturing.

Analytical characterization of 933738-41-1 typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These methods align with ICH guidelines for impurity profiling, a critical aspect of quality control in API (Active Pharmaceutical Ingredient) production.

Beyond pharmaceuticals, 6-Chloro-2-piperidin-3-yl-1H-benzimidazole finds utility in material science as a building block for organic semiconductors and ligand design in coordination chemistry. Its conjugated system and nitrogen-rich structure contribute to interesting electronic properties, making it relevant for optoelectronic applications.

As the scientific community continues to explore structure-activity relationships (SAR) of benzimidazole derivatives, CAS 933738-41-1 remains a focal point for innovation. Its adaptability in combinatorial chemistry and compatibility with bioorthogonal reactions underscore its enduring relevance in both academic and industrial settings.